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Compound of Interest

Compound Name: 2-Ethyloxetane-2-carboxylic acid

Cat. No.: B2457475

Prospective Technical Guide: 2-Ethyloxetane-2-
carboxylic acid

Disclaimer: Direct experimental data, including a registered CAS number, for 2-Ethyloxetane-
2-carboxylic acid is not available in the current scientific literature. This guide is a prospective
document based on established chemical principles and data from analogous compounds,
intended to aid researchers in the synthesis and characterization of this molecule.

Introduction

Oxetanes are four-membered cyclic ethers that have garnered significant interest in medicinal
chemistry and drug development. Their unique conformational properties and ability to act as
bioisosteres for common functional groups make them valuable scaffolds in the design of novel
therapeutics. 2-Ethyloxetane-2-carboxylic acid is a substituted oxetane that holds potential
as a building block for more complex molecules. This guide provides a hypothetical framework
for its synthesis, potential properties, and handling considerations.

Molecular and Physicochemical Properties

While no experimental data for 2-Ethyloxetane-2-carboxylic acid exists, its fundamental
properties can be predicted.
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Property Predicted Value Basis of Prediction
) No registration found in
CAS Number Not Assigned )
chemical databases.
Based on the chemical
structure (C4aHeOs for oxetane-
Molecular Formula CeH1003 ) )
2-carboxylic acid + C2Ha for
the ethyl group).
] Calculated from the molecular
Molecular Weight 130.14 g/mol
formula.
) ) General property of similar
Predicted to be a colorless oll _
Appearance ] ) small-molecule carboxylic
or low-melting solid _
acids.
Predicted to be soluble in polar
] Based on the presence of a
- organic solvents (e.g., ethanol, ) )
Solubility polar carboxylic acid group

DMSO, DMF) and moderately

soluble in water.

and a small alkyl chain.

Proposed Synthetic Pathways

The synthesis of 2-Ethyloxetane-2-carboxylic acid has not been explicitly described.

However, two plausible synthetic routes can be proposed based on established methodologies

for the synthesis of substituted oxetanes.

Pathway A: Paterno-Biichi Reaction and Subsequent

Oxidation

This pathway involves the [2+2] photocycloaddition of an appropriate a-ketoester with an

alkene, followed by hydrolysis of the resulting ester.

Workflow Diagram:

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://www.benchchem.com/product/b2457475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2457475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethyl oxetane-2-carboxylate

i

Deprotonation
(e.g., LDA, THF, -78 °C)

Ethyl 2-oxobutanoate Ethylene i
L L Enolate Intermediate
[2+2] Photocycloaddition i
(Paterno-Blchi Reaction) Alkylation

(Ethyl iodide)
V :
Ethyl 2-ethyloxetane-2-carboxylate | | Ethyl 2-ethyloxetane-2-carboxylate

: i

Hydrolysis Hydrolysis
(e.g., LIOH, H2O/THF) (e.g., LIOH, H20/THF)
2-Ethyloxetane-2-carboxylic acid 2-Ethyloxetane-2-carboxylic acid

Click to download full resolution via product page

 To cite this document: BenchChem. [2-Ethyloxetane-2-carboxylic acid CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2457475#2-ethyloxetane-2-carboxylic-acid-cas-
number-and-molecular-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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